Cas no 1158970-36-5 (Ethyl 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate)

• Product Name: Ethyl 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• CAS No: 1158970-36-5
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 5024956
• Update Time: 2023-08-25

Ethyl 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• Acetic acid, 2-((5-amino-4-(4-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-yl)thio)-, ethyl ester
• Ethyl 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate

• Inchi： 1S/C19H20N4O2S/c1-2-25-17(24)11-26-19-22-21-18(20)23(19)16-10-9-13(12-7-8-12)14-5-3-4-6-15(14)16/h3-6,9-10,12H,2,7-8,11H2,1H3,(H2,20,21)
• InChI Key： HXCMZPFZJUVONJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NN=C(N)N1C1=CC=C(C2C=CC=CC=21)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• XLogP3: 4
• Topological Polar Surface Area: 108